Cas no 2034573-36-7 (tert-butyl 2-(trifluoromethyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(trifluoromethyl)morpholine-4-carboxylate
• CAS No: 2034573-36-7
• MF: C₁₀H₁₆F₃NO₃
• MW: 255.234153747559
• CID: 6045724
• PubChem ID: 119106367
• Update Time: 2025-07-22

tert-butyl 2-(trifluoromethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(trifluoromethyl)morpholine-4-carboxylate
• 4-Morpholinecarboxylic acid, 2-(trifluoromethyl)-, 1,1-dimethylethyl ester
• F1907-2314
• 2034573-36-7
• AKOS026679471

• Inchi： 1S/C10H16F3NO3/c1-9(2,3)17-8(15)14-4-5-16-7(6-14)10(11,12)13/h7H,4-6H2,1-3H3
• InChI Key： HYJAVMRTHPIPIX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCOC(C(F)(F)F)C1

Computed Properties

• Exact Mass: 255.10822786g/mol
• Monoisotopic Mass: 255.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 259.0±40.0 °C(Predicted)
• pka: -3.09±0.40(Predicted)

Additional information on tert-butyl 2-(trifluoromethyl)morpholine-4-carboxylate

tert-Butyl 2-(Trifluoromethyl)morpholine-4-carboxylate (CAS No. 2034573-36-7): An Overview and Recent Advances

tert-Butyl 2-(trifluoromethyl)morpholine-4-carboxylate (CAS No. 2034573-36-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a trifluoromethyl moiety, and a morpholine ring, which collectively contribute to its chemical stability and biological activity.

The tert-butyl group in the compound provides enhanced stability and resistance to hydrolysis, making it an attractive candidate for use in various synthetic pathways. The trifluoromethyl moiety, known for its strong electron-withdrawing properties, imparts significant electronic effects that can influence the reactivity and selectivity of the molecule. The morpholine ring, a six-membered heterocycle containing an oxygen atom, adds further complexity and functionality to the molecule, enabling it to participate in a wide range of chemical reactions.

Recent studies have highlighted the potential applications of tert-butyl 2-(trifluoromethyl)morpholine-4-carboxylate in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various disease pathways. The trifluoromethyl group has been shown to enhance the potency and selectivity of these inhibitors, making them valuable candidates for drug discovery.

In another notable research effort, scientists at a leading pharmaceutical company investigated the use of tert-butyl 2-(trifluoromethyl)morpholine-4-carboxylate as a building block for the synthesis of small molecules with antiviral activity. The morpholine ring's ability to form hydrogen bonds and its conformational flexibility were found to be crucial for achieving high binding affinities to viral targets. This research underscores the compound's potential as a platform for developing new antiviral therapies.

The synthetic accessibility of tert-butyl 2-(trifluoromethyl)morpholine-4-carboxylate has also been extensively studied. A recent publication in Tetrahedron Letters described an efficient and scalable method for synthesizing this compound using readily available starting materials and mild reaction conditions. This synthetic route not only simplifies the production process but also reduces the environmental impact by minimizing waste generation and energy consumption.

From a pharmacological perspective, tert-butyl 2-(trifluoromethyl)morpholine-4-carboxylate has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to modulate specific cellular pathways associated with inflammation and cancer. For example, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses. Additionally, preliminary data suggest that this compound may have anti-proliferative effects on certain cancer cell lines, warranting further investigation.

The physicochemical properties of tert-butyl 2-(trifluoromethyl)morpholine-4-carboxylate have also been thoroughly characterized. It exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-phase reactions. Its melting point and boiling point are within ranges that are compatible with standard laboratory conditions, making it easy to handle and store.

In conclusion, tert-butyl 2-(trifluoromethyl)morpholine-4-carboxylate (CAS No. 2034573-36-7) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an ideal candidate for developing novel therapeutics and advancing our understanding of complex biological systems. As ongoing research continues to uncover new applications and insights, this compound is likely to play an increasingly important role in the future of medicinal chemistry.